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Compound of Interest

Compound Name: Phoslactomycin C

Cat. No.: B045148

For Immediate Release

This technical guide provides an in-depth overview of Phoslactomycin C, a member of the
phoslactomycin family of natural products. This document is intended for researchers,
scientists, and drug development professionals interested in the chemical properties, biological
activity, and potential therapeutic applications of this compound.

Core Compound Information

Phoslactomycin C is a polyketide natural product with significant biological activity. Key
identifying information is summarized in the table below.

Property Value

CAS Number 122856-27-3
Molecular Formula C30H48NO10P
Molecular Weight 613.67 g/mol

Mechanism of Action: Inhibition of Protein
Phosphatase 2A

The primary mechanism of action for the phoslactomycin family, including Phoslactomycin C,
is the inhibition of protein phosphatase 2A (PP2A).[1][2][3] PP2A is a crucial serine/threonine
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phosphatase involved in a wide range of cellular processes, including signal transduction, cell
cycle regulation, and apoptosis.

The inhibitory action of phoslactomycins on PP2A leads to the hyperphosphorylation of various
intracellular proteins. For instance, treatment with Phoslactomycin F has been shown to
increase the phosphorylation of vimentin, a key component of the cytoskeleton.[2] This
disruption of the phosphorylation-dephosphorylation equilibrium affects cellular integrity and
function, contributing to the compound's biological effects. Specifically, Phoslactomycin A has
been demonstrated to directly bind to the Cys-269 residue of the PP2A catalytic subunit
(PP2Ac), which is crucial for its potent inhibitory activity.[4]
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Mechanism of Phoslactomycin C action via PP2A inhibition.

Biosynthesis of Phoslactomycins

Phoslactomycins are synthesized by a Type | polyketide synthase (PKS) pathway in
Streptomyces species.[1] The biosynthesis begins with a cyclohexyl-CoA starter unit and
involves seven extension modules encoded by the pnA-F genes.[1] The core polyketide chain
undergoes a series of modifications, including phosphorylation and amination, regulated by
genes such as pnT1 and pnT2, to yield the various phoslactomycin analogs.[1]
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Simplified workflow of Phoslactomycin biosynthesis.

Experimental Protocols
Isolation and Purification of Phoslactomycins

The following is a general protocol for the isolation and purification of phoslactomycins from
Streptomyces culture. Specific conditions may need to be optimized depending on the
producing strain and target compound.

o Fermentation: Cultivate the Streptomyces strain in a suitable production medium.

o Extraction: After cultivation, harvest the culture broth and extract the active compounds using
an organic solvent such as ethyl acetate.

o Solvent Partitioning: Concentrate the extract and partition it between immiscible solvents
(e.g., methanol-hexane) to remove nonpolar impurities.

o Chromatography:

o Initial Fractionation: Subject the crude extract to column chromatography on silica gel or
other suitable stationary phases.

o Reversed-Phase HPLC: Further purify the active fractions using reversed-phase high-
performance liquid chromatography (HPLC) to isolate the individual phoslactomycin
analogs.

Antifungal Susceptibility Testing

The antifungal activity of Phoslactomycin C can be evaluated using a broth microdilution
method.
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e Inoculum Preparation: Prepare a standardized suspension of the fungal test organism.

e Compound Dilution: Serially dilute Phoslactomycin C in a suitable broth medium in a 96-
well microtiter plate.

e Inoculation: Add the fungal inoculum to each well.

 Incubation: Incubate the plates at an appropriate temperature and for a sufficient duration to
allow fungal growth.

o Endpoint Determination: Determine the minimum inhibitory concentration (MIC), which is the
lowest concentration of the compound that prevents visible fungal growth.

Protein Phosphatase 2A (PP2A) Inhibition Assay

The inhibitory activity of Phoslactomycin C against PP2A can be assessed using a
colorimetric assay.

e Enzyme and Substrate Preparation: Prepare a solution of purified PP2A and a suitable
substrate, such as p-nitrophenyl phosphate (pNPP).

 Inhibition Reaction: Pre-incubate the PP2A enzyme with varying concentrations of
Phoslactomycin C.

e Substrate Addition: Initiate the enzymatic reaction by adding the pNPP substrate.
 Incubation: Allow the reaction to proceed for a defined period at a controlled temperature.

o Measurement: Stop the reaction and measure the absorbance of the product (p-nitrophenol)
at 405 nm. The decrease in absorbance corresponds to the inhibition of PP2A activity.

Conclusion

Phoslactomycin C is a promising natural product with potent biological activities, primarily
mediated through the inhibition of protein phosphatase 2A. This technical guide provides
foundational information for researchers interested in exploring its therapeutic potential. Further
studies are warranted to fully elucidate its pharmacological profile and to explore its
development as a potential therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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